Cas no 1711856-17-5 (1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-3-methyl-1-oxo-
• CAS No: 1711856-17-5
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5253063
• Update Time: 2025-10-30

1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-3-methyl-1-oxo-

• Inchi： 1S/C13H14O4/c1-3-8-4-5-9-7-13(2,12(15)16)17-11(14)10(9)6-8/h4-6H,3,7H2,1-2H3,(H,15,16)
• InChI Key： GSCTVTUUVJNYAX-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)OC(=O)C2=CC(CC)=CC=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-3-methyl-1-oxo-

Comprehensive Overview of 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-3-methyl-1-oxo- (CAS No. 1711856-17-5)

The compound 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-3-methyl-1-oxo- (CAS No. 1711856-17-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzopyran core with ethyl and methyl substituents, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its carboxylic acid functionality, which allows for further derivatization.

In recent years, the demand for heterocyclic compounds like 1H-2-Benzopyran-3-carboxylic acid has surged due to their versatility in medicinal chemistry. The 7-ethyl-3,4-dihydro-3-methyl-1-oxo moiety is a critical feature that enhances the molecule's stability and reactivity. This compound is often explored in the context of enzyme inhibition and receptor modulation, aligning with current trends in targeted therapy and precision medicine.

The synthesis of CAS No. 1711856-17-5 involves multi-step organic reactions, including cyclization and oxidation processes. Its molecular weight and solubility properties make it suitable for various formulation strategies, particularly in oral drug delivery systems. Researchers are also investigating its potential as a fluorescence probe due to its aromatic structure, which could be useful in bioimaging applications.

From an industrial perspective, 1H-2-Benzopyran-3-carboxylic acid derivatives are being studied for their role in green chemistry initiatives. The push for sustainable synthesis methods has led to innovations in catalytic processes that reduce waste and energy consumption. This aligns with the growing consumer and regulatory focus on environmentally friendly chemical production.

Another area of interest is the compound's potential in neuroprotective and anti-inflammatory applications. Preclinical studies suggest that its structural analogs may interact with key pathways involved in oxidative stress and cellular signaling. These findings are particularly relevant given the rising prevalence of neurodegenerative diseases and chronic inflammatory conditions.

In summary, 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-3-methyl-1-oxo- (CAS No. 1711856-17-5) represents a promising scaffold in modern chemical research. Its applications span drug development, material science, and biotechnology, making it a compound of enduring scientific and commercial value.